Cas no 1804635-06-0 (2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine
• CAS No: 1804635-06-0
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860784
• Update Time: 2025-11-05

2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-5-4(8)2(6(9)10)1-3(11-5)12(13)14/h1,6H
• InChI Key： YAQGPNGVAQFPBJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine

2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine: A Comprehensive Overview

2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine, identified by the CAS number 1804635-06-0, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, difluoromethyl, fluoro, and nitro groups. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine involves a series of carefully designed multi-step reactions. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels in the preparation of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the substitution of bromine atoms or the introduction of nitro groups onto the pyridine ring. These innovations have not only improved the efficiency of synthesis but also opened new avenues for exploring related compounds with similar structural features.

The structural complexity of 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine makes it an ideal candidate for studying various chemical reactivity patterns. Recent studies have focused on its role as an intermediate in the synthesis of bioactive molecules, particularly those with potential pharmacological applications. For example, this compound has been employed in the construction of heterocyclic frameworks that exhibit promising anti-inflammatory and anticancer activities. Its ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in these contexts.

In addition to its role in organic synthesis, 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine has also been investigated for its electronic properties. Computational studies have revealed that the substituents on the pyridine ring significantly influence the molecule's conjugation and electron distribution, making it a potential candidate for applications in optoelectronics and semiconducting materials. Researchers have explored its use as a building block for designing novel π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact and toxicity profile of 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine are critical considerations for its safe handling and application. Recent toxicological studies have provided insights into its potential effects on aquatic ecosystems and human health. These studies emphasize the importance of implementing strict safety protocols during its synthesis and use to minimize environmental risks.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-fluoro-6-nitropyridine, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its significance as a valuable chemical entity. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its position as an important compound in the chemical landscape.